Cas no 24852-73-1 (4-methyl-2-(methylsulfanyl)benzoic acid)

• Product Name: 4-methyl-2-(methylsulfanyl)benzoic acid
• CAS No: 24852-73-1
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2130447
• PubChem ID: 54152078
• Update Time: 2025-04-21

4-methyl-2-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(methylsulfanyl)benzoic acid
• 4-methyl-2-methylsulfanylbenzoic acid
• SCHEMBL8495058
• 4-methyl-2-(methylsulphenyl)benzoic acid
• DB-358385
• E91256
• DTXSID40709368
• 4-methyl-2-methylsulphenylbenzoic acid
• ZAA85273
• 853-567-9
• 24852-73-1
• 4-methyl-2-(methylsulfanyl)benzoicacid
• EN300-106315
• Z995154338
• MFCD16853043
• DTXCID30660116
• Benzoic acid, 4-methyl-2-(methylthio)-
• AKOS011997067
• CS-0195879

• Inchi： 1S/C9H10O2S/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： OILGTXWBDXWBIK-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives